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Introduction

Regelidine, a structurally complex alkaloid with the chemical formula C35H37NO8, has been

identified as a natural product originating from the stems of Tripterygium regelii, a plant species

native to Northeast Asia.[1] This technical guide provides a comprehensive overview of the

available scientific knowledge surrounding the discovery and isolation of Regelidine, with a

focus on presenting structured data and detailed experimental methodologies. While the full

scope of Regelidine's biological activities and the precise historical details of its discovery

remain areas of ongoing investigation, this document collates the current understanding to

serve as a valuable resource for the scientific community.

Physicochemical Properties of Regelidine
A clear understanding of a compound's physical and chemical characteristics is fundamental

for its isolation, characterization, and subsequent development. The table below summarizes

the key physicochemical properties of Regelidine.
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Property Value Source

Molecular Formula C35H37NO8 MedChemExpress

Molecular Weight 599.67 g/mol MedChemExpress

CAS Number 114542-54-0 MedChemExpress

Appearance Solid MedChemExpress

Color Off-white to light yellow MedChemExpress

Storage Conditions 4°C, protect from light MedChemExpress

Solubility

Soluble in DMSO (at 2 mg/mL

with ultrasonic warming to

60°C)

MedChemExpress

General Isolation and Extraction Methodology from
Tripterygium regelii
While a specific, detailed protocol for the isolation of Regelidine with quantitative yield and

purity data is not extensively documented in publicly accessible scientific literature, a general

methodology for the extraction and fractionation of chemical constituents from Tripterygium

regelii provides a foundational approach. This procedure, typically aimed at isolating various

classes of compounds, including alkaloids and triterpenoids, serves as a blueprint for obtaining

Regelidine.

Experimental Protocol: General Extraction and
Fractionation
1. Plant Material Collection and Preparation:

Collect fresh stems of Tripterygium regelii.

Thoroughly wash the plant material to remove any contaminants.

Air-dry the stems in a well-ventilated area until they are brittle.
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Grind the dried stems into a coarse powder to increase the surface area for extraction.

2. Solvent Extraction:

Immerse the powdered plant material in methanol (MeOH). A common ratio is 1:10 (w/v) of

plant material to solvent.

Perform the extraction at room temperature with continuous stirring for a period of 24-48

hours.

Repeat the extraction process three times with fresh methanol to ensure exhaustive

extraction of the phytochemicals.

Combine the methanolic extracts and concentrate them under reduced pressure using a

rotary evaporator to obtain a crude extract.

3. Liquid-Liquid Partitioning:

Suspend the crude methanolic extract in distilled water.

Perform sequential liquid-liquid partitioning with solvents of increasing polarity to separate

compounds based on their solubility. A typical sequence is:

n-hexane (to remove nonpolar compounds like fats and waxes)

Dichloromethane (CH2Cl2) or Chloroform (CHCl3) (to extract compounds of intermediate

polarity, including many alkaloids)

Ethyl acetate (EtOAc) (to isolate moderately polar compounds)

n-butanol (n-BuOH) (to extract polar compounds)

Collect each solvent fraction and concentrate them to dryness. Regelidine, as an alkaloid, is

expected to be enriched in the dichloromethane or chloroform fraction.

4. Chromatographic Purification:

Subject the enriched alkaloid fraction to column chromatography for further separation.
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Stationary Phase: Silica gel is a common choice.

Mobile Phase: A gradient elution system of increasing polarity, such as a mixture of

chloroform and methanol (e.g., 100:0 to 90:10), is typically employed.

Collect the fractions and monitor them using Thin Layer Chromatography (TLC) to identify

those containing the target compound.

Pool the fractions containing Regelidine and concentrate them.

Perform further purification using preparative High-Performance Liquid Chromatography

(HPLC) to achieve high purity.

Visualization of the General Isolation Workflow
The following diagram illustrates the logical flow of the general experimental procedure for

isolating compounds from Tripterygium regelii.
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Caption: General workflow for the isolation of Regelidine.
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Biological Activity and Signaling Pathways: An Area
for Future Research
Currently, there is a notable absence of specific studies in the public domain detailing the

biological activities and the signaling pathways modulated by Regelidine. While other

compounds from the Tripterygium genus have been investigated for their anti-inflammatory,

immunosuppressive, and anti-cancer properties, the specific pharmacological profile of

Regelidine remains to be elucidated.

The complex structure of Regelidine suggests potential for significant biological activity. Future

research should focus on in-vitro and in-vivo studies to determine its cytotoxic, anti-

inflammatory, and other pharmacological effects. Elucidating the mechanism of action will

require a range of molecular biology techniques, including gene expression analysis, western

blotting, and kinase assays, to identify the specific signaling pathways and molecular targets of

Regelidine.

A Potential Signaling Pathway to Investigate
Based on the activities of other natural products with complex structures, a hypothetical

signaling pathway that could be investigated for Regelidine's potential mechanism of action is

the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway,

which is a key regulator of inflammation and immune responses.
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Caption: Hypothetical NF-κB signaling pathway for investigation.

Conclusion

Regelidine stands as a promising yet understudied natural product from Tripterygium regelii.

This guide has synthesized the available information on its discovery and isolation, providing a

framework for researchers interested in this intriguing alkaloid. The lack of detailed, publicly

available data on its specific isolation protocol, quantitative yields, and biological activities

highlights a significant gap in the scientific literature. Future research efforts are crucial to
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unlock the full potential of Regelidine, from establishing a reproducible and scalable isolation

method to thoroughly characterizing its pharmacological profile and mechanism of action. Such

endeavors will be instrumental in determining its potential as a lead compound for drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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